molecular formula C10H7F6NO2 B8695137 2-[3,5-Bis(trifluoromethyl)phenoxy]acetamide

2-[3,5-Bis(trifluoromethyl)phenoxy]acetamide

Cat. No.: B8695137
M. Wt: 287.16 g/mol
InChI Key: MKKVSRBOJJBGDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[3,5-Bis(trifluoromethyl)phenoxy]acetamide is a useful research compound. Its molecular formula is C10H7F6NO2 and its molecular weight is 287.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7F6NO2

Molecular Weight

287.16 g/mol

IUPAC Name

2-[3,5-bis(trifluoromethyl)phenoxy]acetamide

InChI

InChI=1S/C10H7F6NO2/c11-9(12,13)5-1-6(10(14,15)16)3-7(2-5)19-4-8(17)18/h1-3H,4H2,(H2,17,18)

InChI Key

MKKVSRBOJJBGDN-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1C(F)(F)F)OCC(=O)N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution containing 5 g (0.022 mole) of 3,5-ditrifluoromethylphenol, 1.6 g (0.024 mole) of 85% potassium hydroxide, 10 ml of water and 200 ml of acetone, 0.024 mole of chloroacetamide was added in one portion. The stirred reaction mixture was heated at 56°-60° C. for 22 hours. After cooling to 0° C., 600 g of ice water was added and stirring continued at 0°-10° C. for 30 minutes. The resulting solid was collected by filtration, washed with water until neutral to litmus and air dried at 25°-30° C. A product with a melting point of 139°-141° C. (determined after recrystallization from 6:1 mixture of heptane and isopropyl alcohol) was obtained with a 32% yield.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0.024 mol
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
600 g
Type
reactant
Reaction Step Two

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